Cas no 79802-82-7 (Picrasa-3,14-diene-2,11,16-trione,1,12,20-tris(acetyloxy)-5-hydroxy-, (1b,12a)- (9CI))

• Product name: Picrasa-3,14-diene-2,11,16-trione,1,12,20-tris(acetyloxy)-5-hydroxy-, (1b,12a)- (9CI)
• CAS No: 79802-82-7
• MF: C₂₆H₃₀O₁₁
• MW: 518.5098
• CID: 575859
• PubChem ID: 433178

Picrasa-3,14-diene-2,11,16-trione,1,12,20-tris(acetyloxy)-5-hydroxy-, (1b,12a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Picrasa-3,14-diene-2,11,16-trione,1,12,20-tris(acetyloxy)-5-hydroxy-, (1b,12a)- (9CI)
• NSC324630
• 5-Hydroxy-.DELTA.14,15-chaparrinone triacetate
• CHAPARRINONE TRIACETATE,15-DEHYDRO
• NSC-324630
• 79802-82-7
• DTXSID90330868

• Inchi： InChI=1S/C26H30O11/c1-11-7-17(30)23(36-15(5)29)24(6)22-20(32)21(35-14(4)28)12(2)16-8-19(31)37-18(9-26(11,24)33)25(16,22)10-34-13(3)27/h7-8,12,18,21-23,33H,9-10H2,1-6H3
• InChI Key： BDIVMRHJDSWSND-UHFFFAOYSA-N
• SMILES： CC1C(C(=O)C2C3(C(C(=O)C=C(C3(CC4C2(C1=CC(=O)O4)COC(=O)C)O)C)OC(=O)C)C)OC(=O)C

Computed Properties

• Exact Mass: 518.179
• Monoisotopic Mass: 518.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 1180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 160Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 680.4°C at 760 mmHg
• Flash Point: 225.5°C
• Refractive Index: 1.573
• PSA: 159.57000
• LogP: 0.75620